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Get Quote

Synthesis from 5-Mercuritubercidin

The synthesis of 5-Hydroxymethyltubercidin (7) from 5-mercuritubercidin (2) is described in a government

technical report [1]. The process involves two key steps, as shown in the diagram below.
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Synthetic route for 5-Hydroxymethyltubercidin [1]

Step 1: Palladium-Catalyzed Carbonylation 5-Mercuritubercidin undergoes carbonylation in

methanol using a palladium catalyst (Li₂PdCl₄) to yield 5-methoxycarbonyltubercidin (5) [1].

Step 2: Reduction The ester group of compound 5 is reduced using lithium borohydride (LiBH₄) in

tetrahydrofuran (THF) to produce the final product, 5-hydroxymethyltubercidin (7) [1].

Biological Activity and Quantitative Data

5-Hydroxymethyltubercidin exhibits potent, broad-spectrum antiviral activity against flaviviruses and

coronaviruses, inhibiting viral RNA replication by targeting RNA-dependent RNA polymerase (RdRp) [2].
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The table below summarizes its half-maximal effective concentration (EC₅₀) against various viruses

compared to reference drugs [2].

Virus Cell Line
HUP1108 (HMTU) EC₅₀
(μM)

Ribavirin EC₅₀
(μM)

Favipiravir EC₅₀
(μM)

DENV2 BHK-21 0.24 19 4.4

ZIKV BHK-21 1.3 31 40

YFV BHK-21 0.27 34 57

SARS-CoV-
2

Not

Specified

<1.0 (Potent Activity) Not Comparable Not Comparable

A significant advantage of HMTU is its low cytotoxicity (CC₅₀ > 20 μM in BHK-21 cells), providing a

much better safety profile than the parent compound tubercidin (CC₅₀ = 0.34 μM) [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s565111?utm_src=pdf-bulk
https://www.smolecule.com/products/s565111?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

